Cas no 105827-22-3 (Benzaldehyde, 3,6-dihydroxy-2,4-dimethoxy-)

• Product Name: Benzaldehyde, 3,6-dihydroxy-2,4-dimethoxy-
• CAS No: 105827-22-3
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 1161293
• Update Time: 2024-07-26

Benzaldehyde, 3,6-dihydroxy-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,6-dihydroxy-2,4-dimethoxy-
• 3,6-dihydroxy-2,4-dimethoxybenzaldehyde

• Inchi： 1S/C9H10O5/c1-13-7-3-6(11)5(4-10)9(14-2)8(7)12/h3-4,11-12H,1-2H3
• InChI Key： YGEADOSKHWOPKA-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C(C=O)=C(O)C=1

Computed Properties

• Exact Mass: 198.0528
• Monoisotopic Mass: 198.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols